3-fluoro-N-(2-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• IUPAC Name: N-[2-(benzenesulfonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H19FN2O4S2/c22-18-5-4-8-21(14-18)29(25,26)23-19-10-9-16-11-12-24(15-17(16)13-19)30(27,28)20-6-2-1-3-7-20/h1-10,13-14,23H,11-12,15H2
• InChI Key: YPRSLBJZPZQXML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC(=C3)F)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H19FN2O4S2
• Molecular Weight: 446.5 g/mol

Description

The compound is a type of sulfonamide, which is a group of compounds containing a functional group that is derived by the condensation of a sulfonyl group with an amine. Sulfonamides are widely used in medicine and industry.

Synthesis Analysis

While specific synthesis methods for this compound were not found, sulfonamides are typically synthesized by the reaction of a sulfonyl chloride with an amine. The reaction conditions may vary depending on the specific substrates and desired products.

Scientific Research Applications

Synthesis and Structural Characterization

• A study by Ichikawa et al. (2006) describes the synthesis of ring-fluorinated isoquinolines and quinolines through intramolecular substitution, highlighting methods to create 3-fluoroisoquinoline derivatives, which are structurally related to the compound (Ichikawa, Sakoda, Moriyama, & Wada, 2006).
• Croce et al. (2006) reported the synthesis of 2-hydroxy-1,2,3,4-tetrahydroquinoline derivatives via cyclocondensation reactions, providing insights into chemical behaviors and structural aspects of similar tetrahydroquinoline derivatives (Croce, Cremonesi, Fontana, & Rosa, 2006).

Biological Activities and Applications

• Grunewald et al. (2006) explored the binding of 3-fluoromethyl-7-sulfonyl-1,2,3,4-tetrahydroisoquinolines with their isosteric sulfonamides to the active site of phenylethanolamine N-methyltransferase, suggesting potential applications in modulating enzyme activity (Grunewald, Seim, Regier, Martin, Gee, Drinkwater, & Criscione, 2006).
• Cumaoğlu et al. (2015) synthesized new sulfonamide derivatives to study their pro-apoptotic effects in cancer cells, indicating the potential use of structurally similar compounds in cancer research (Cumaoğlu, Dayan, Agkaya, Ozkul, & Ozpozan, 2015).

Chemical Properties and Reactions

• Familoni (2002) discussed the synthetic applications of metalated sulfonamides, shedding light on the chemical versatility and reactivity of sulfonamide derivatives in organic synthesis, which could include compounds similar to the one (Familoni, 2002).